(2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H16OS/c1-11-4-5-14(13(3)10-11)15(17)6-7-16-12(2)8-9-18-16/h4-10H,1-3H3/b7-6+
• InChI Key: XAUJEWZDZJTWPO-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C=CC2=C(C=CS2)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)/C=C/C2=C(C=CS2)C)C
• Molecular Formula: C16H16OS
• Molecular Weight: 256.4 g/mol

Description

(2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one is a compound of interest to the scientific community because of its potential applications in the synthesis of drugs, materials, and other compounds. It is a derivative of the phenylpropene family, and is an important intermediate in the synthesis of many compounds. In

Scientific Research Applications

(2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one has many potential scientific research applications. It has been used in the synthesis of various drugs, materials, and other compounds. It has also been used in the synthesis of compounds for use in photodynamic therapy, a form of cancer treatment. Additionally, it has been used in the synthesis of compounds for use in the treatment of neurological disorders, such as Parkinson’s disease.

Mechanism of Action

The mechanism of action of (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one is not yet fully understood. However, it is believed to act as a catalyst for the synthesis of other compounds, and may also act as a ligand for certain metals, such as copper.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one are not yet fully understood. However, it is believed to have the potential to interact with certain enzymes and proteins in the body, and may also have an effect on the metabolism of certain compounds.

Advantages and Limitations for Lab Experiments

The advantages of using (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one for lab experiments include its stability and its ability to be used in a variety of reactions. However, there are some limitations to its use in lab experiments, such as its potential toxicity and the need for specialized equipment and techniques for its synthesis.

Future Directions

The potential future directions for (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis and other areas. Additionally, further research into its synthesis methods and its advantages and limitations for lab experiments could lead to new and improved methods for its synthesis and use.

Synthesis Methods

The synthesis of (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one is a multi-step process that begins with the reaction of 2,4-dimethylphenol and 3-methylthiophene-2-thiol. This reaction is carried out in the presence of a base, such as potassium hydroxide, and a catalyst, such as palladium. The resulting product is a thiophene-2-thiol derivative of 2,4-dimethylphenol. This compound is then reacted with an alkyl halide, such as ethyl bromide, in the presence of a base, such as sodium hydroxide, and a catalyst, such as copper. The resulting product is (2E)-1-(2,4-Dimethylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one.